Cas no 110346-63-9 (Heptanoic acid, 7-nitro-)

Heptanoic acid, 7-nitro- structure
Heptanoic acid, 7-nitro- structure
Product Name:Heptanoic acid, 7-nitro-
CAS No:110346-63-9
MF:C7H13NO4
MW:175.182422399521
CID:1197880
Update Time:2024-08-05

Heptanoic acid, 7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7-nitro-
    • 7-nitroheptanoic acid
    • Inchi: 1S/C7H13NO4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)
    • InChI Key: QWAOHUZGVCJBLA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCC[N+]([O-])=O

Computed Properties

  • Exact Mass: 175.08449

Experimental Properties

  • Density: 1.156±0.06 g/cm3(Predicted)
  • Melting Point: 41-42 °C
  • Boiling Point: 325.7±25.0 °C(Predicted)
  • PSA: 80.44
  • pka: 4.75±0.10(Predicted)
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